The microstructure, mechanical properties and degradation behaviour of Mg95Y3Zn2 (MYZ), Mg95Y3Zn1Cu1 (MYZC), and Mg95Y3Cu2 (MYC) (at.-%) alloys have been studied. All the alloys mainly contain α-Mg matrix and LPSO phase. By substituting Zn for Cu, the composition of the LPSO phase transformed from Mg–Y–Zn to Mg–Y–Zn–Cu, and then to Mg–Y–Cu. The ultimate compressive strength is 227, 231 and 238 MPa, respectively. The MYC alloy exhibited much higher degradation rate than MYZC and MYZ alloys. The strong galvanic coupling effect between LPSO phase and the matrix, the grain size refinement and the weak protection from the corrosion product layer are responsible for the high degradation rate. It is suggested that the newly developed MYC alloy is promising for fracturing ball application.

One of the most worrying environmental issues affecting all forms of life, the economy, and natural ecosystems globally is the accumulation of polyethylene (PE) plastic garbage. Creating peaceful and environmentally friendly alternatives to conventional disposal techniques, like transforming plastic waste into cherished carbonaceous nanomaterials, is of utmost importance considering this threat. The current study carefully employed a cleaner upcycling technique to create carbon-based nanomaterials (CNMs) for supercapacitors. Using solvothermal/hydrothermal synthetic techniques, the PE waste was transformed into CNMs used in energy storage supercapacitors application. With an energy density of 21.6 W h kg−1 and a current density of 0.25 A g−1, the electrochemical test showed a specific capacitance of 155.5 F g−1. Additionally, the materials demonstrated 98.5% capacitance retention after 9000 cycles at a constant current density of 1.0 A g−1.Abbreviations: AC: activated carbon; CNM: carbon nanomaterials; CV: cyclic voltammetry; EC: electrochemical system; EDLC: electrical double layer capacitor; EIS: electrochemical impedance spectroscopy; FESEM: field emission scanning electron microscopy; FTIR: Fourier transform infrared; GCD: galvanostatic charge–discharge; HDPE: high-density polyethene; KOH: potassium hydroxide; LLDPE: linear low-density polyethene; Mn: manganese; PE: polyethene; Rct: charge transfer resistance; SSA: specific surface area; TEM: transmission electron microscopy; TGA: thermogravimetric analysis; UV–VIS: ultraviolet–visible spectroscopy; XRD: X-ray diffractionHighlights The article explored a low-temperature and non-emission upcycling method of polyethylene plastic waste into carbon-based nanomaterials (CNMs).CNMs were characterised for physical–chemical properties using different characterisation techniques.The carbon material was used with other materials like activated carbon and manganese to produce nanocomposites tested for electrical double layer capacitor energy storage and exhibited higher energy density.

The potentials of artificial neural network (ANN) modelling as a potent machine learning approach for investigating the hot deformation behaviour of high-entropy alloys (HEAs) and multi-principal element alloys during thermomechanical processing are assessed and reviewed. Flow stress of CoCrFeNiMn (FCC Cantor alloy), HfNbTaTiZr (BCC refractory alloy), AlCoCuFeNi, and AlxCoCrFeNi alloys is accurately predicted based on the deformation temperature, strain rate, and strain. Moreover, in comparison with the limited experimental dataset, a significantly larger output dataset can be generated by ANN to gain valuable insights such as prediction of flow stress (and whole dynamic recovery/recrystallisation flow curves), elucidating the microstructural mechanisms such as dynamic precipitation reactions, and obtaining hot working parameters (e.g. deformation activation energy) for different ranges of deformation conditions.

Surface composites of WE43 Mg alloy reinforced with TiC nanoparticles were successfully fabricated using friction stir processing. The effects of various tool profiles, tool rotation, and transverse speeds on the metallurgical and mechanical properties of as-received and WE43/TiC composites were comprehensively investigated. The dispersion of TiC nanoparticles was uniform throughout the stir zone. The square tool at 1700 rev min−1 rotational speed and 60 mm min−1 transverse speed produced the finest grain structure in the composites, exhibiting maximum microhardness (151.7 Hv), maximum nano-hardness (1.596 GPa), maximum elastic moduli (36.54 GPa), and minimum wear rate (0.0279 mm3 min−1). Conversely, a square tool at 800 rev min−1 and 60 mm min−1 transverse speed produced the best mechanical properties in the WE43 alloy.

Titanium alloys are a key part of an armour designer’s toolset due to their high ballistic mass efficiency. However, titanium’s high cost has restricted its use in military land-based vehicles. In this study, the effect of different processing routes on the microstructure, texture, ballistic performance V50 and deformation modes of Ti-6Al-4V armour plate is investigated. Plates were fabricated via conventional hot rolling and the powder metallurgy techniques of HIP and FAST. The plate failure modes varied significantly with the microstructure while the formation of adiabatic shear bands seems to be influenced by crystallographic texture. The rolled plate exhibited the best performance due to a strong transverse-type texture perpendicular to the projectile direction.

An equimolar AlCoCrFeNi high-entropy alloy (HEA) with trade-off properties between strength and ductility is prepared by hot extrusion for the first time. Compared with the HEAs prepared by casting and heat treatments, hot-extruded AlCoCrFeNi HEA not only contains uniform elements and phase distributions but also finer grains and microstructures. The average diameter of the homogeneous equal-axis fine grains is less than 5 µm. The compressive yield strength and ultimate compressive strength of the hot-extruded AlCoCrFeNi HEA reach 1450 and 3500 MPa respectively, while the compressive strain reach 42%. These excellent mechanical properties are attributed to the fine microstructure. In addition, the uniform dispersed network phase structures, ultrafine sub-grains, high density dislocations and blunted cracks in the deformed AlCoCrFeNi HEA are all the important factors affecting the strength and plasticity of the HEA. Hot-extruded AlCoCrFeNi HEA with excellent mechanical properties confirms a great prospect for the preparation of high-strength HEAs.

This work demonstrates that Cd microadditions can enhance the precipitation of age-hardening precipitates in 2xxx and 6xxx alloys as well as the dispersoid precipitation in 3xxx alloys, but have a minimal effect on the precipitation in 7xxx alloys. Experimental and theoretical methods are utilised to investigate the nucleation and precipitation of precipitates/dispersoids in Cd-containing Al alloys. The enhanced precipitation of θ′ and α-dispersoids in 2xxx and 3xxx alloys, respectively, are proposed to result from the heterogeneous nucleation on earlier-formed Cd-rich nanoparticles, while the enhanced precipitation of β′′ in 6xxx alloys is attributed to the increased number density of effective Mg-Si co-clusters due to the Cd incorporation. This investigation provides theoretical basis for the design of precipitation-strengthened Al alloys via microalloying.

The effect of Cr and Ni element segregation on austenite stability and deformation mechanisms of nano/ultrafine-grained 304 stainless steel obtained by cryogenic rolling plus annealing treatment was systematically studied. The results showed that the nano/ultrafine-grained steel had a good combination of strength and ductility (yield strength ∼896 MPa, tensile strength ∼977 MPa, and elongation ∼39.6%). According to the findings, the formation of Cr segregation in the body-centered cubic structure at the intersection of austenite grain boundaries and localised austenite grains with low Ni content reduced the austenite stability of the nano/ultrafine-grained steel and promoted the generation of strain-induced martensite during plastic deformation, resulting in the deformation mechanism dominated by the transformation-induced plasticity effect.

A photo-deposition method was developed to synthesise argentous oxide/calcium aluminate nanocomposites (Ag2O-CAONCS) with orthorhombic Ca5Al6O14 and cubic Ag2O phases. Micro-morphology, micro-structure, optical, and visible-light catalytic properties were investigated via different techniques. Ag2O enhances visible-light absorption performance and decreases the band gap of the Ag2O-CAONCS. About 20 mL crystal violet (CV) dye (10 mgL–1) is totally degraded using 20 mg Ag2O-CAONCS under sunlight irradiation for 20 min. The enhanced photocatalytic activity of the Ag2O-CAONCS towards CV under sunlight irradiation is ascribed to the reduction of the band gap, improvement in visible-light absorption and inhibitation role of carriers recombination by Ag2O. The high, stable visible-light catalytic activity makes Ag2O-CAONCS promising photocatalysts for removing organic pollutants.

Al coating of varying thicknesses in the 50 to 200 nm range was coated on AZ31 Mg alloys to improve its corrosion capabilities. The thermal evaporation method is used for coating AZ31 Mg alloys. GIXRD, SEM, AFM and XEDS studied the structure, microstructure, and chemical analysis. GIXRD studies showed an amorphous thin film on the surface. AFM showed that the surface roughness increases with the coating thickness. Corrosion studies were done by electrochemical analysis in 3.5 wt-% NaCl environment. The Al coating has improved the corrosion resistance of the AZ31 alloy to the best with the lowest corrosion rate 0.07 mmpy, with the corrosion current density and corrosion potential of 0.32 × 10−5 A/cm2 and −1.17 V, respectively.